3-Chloro-[2,3'-bipyridine]-6'-carboxylic acid

• Molecular Formula: C11H7ClN2O2
• Molecular Weight: 234.64 g/mol
• IUPAC Name: 5-(3-chloropyridin-2-yl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C11H7ClN2O2/c12-8-2-1-5-13-10(8)7-3-4-9(11(15)16)14-6-7/h1-6H,(H,15,16)
• InChI Key: DTTJWBUTKSZGAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C2=CN=C(C=C2)C(=O)O)Cl

Description

3-Chloro-[2,3'-bipyridine]-6'-carboxylic acid is a useful research compound. Its molecular formula is C11H7ClN2O2 and its molecular weight is 234.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The above 3-chloro-6′-methyl-[2,3′]bipyridinyl (2.5 mmol) was added to a 5 ml microwave vessel, followed by 3 ml of water. 3.75 mmol of potassium permanganate was added and the mixture was heated at 120° C. for 600 seconds. An additional 3.75 mmol of potassium permanganate was added and the mixture was resubmitted to microwave heating (same temperature) for 600s. After completion (monitored by LC-MS), the mixture was filtered through celite and the manganese salts were washed with water. The water was evaporated to ˜10 ml and the product was purified by HPLC to give 293 mg as a white solid (51%).